Cas no 1156236-65-5 (N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine)

• Product Name: N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine
• CAS No: 1156236-65-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5166870
• PubChem ID: 43654959
• Update Time: 2025-10-29

N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine
• 4-Benzofuranamine, N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-

• Inchi： 1S/C12H17NO/c1-2-11(13-8-9-4-5-9)10-6-7-14-12(10)3-1/h6-7,9,11,13H,1-5,8H2
• InChI Key： ZIXWMISUCBPKSL-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCCC2NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine

Research Brief on N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine (CAS: 1156236-65-5)

N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine (CAS: 1156236-65-5) is a chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine involves a multi-step process that ensures high purity and yield. Key steps include the cyclization of appropriate precursors and subsequent functionalization to introduce the cyclopropylmethyl moiety. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structure and purity, which are critical for its pharmacological evaluation.

Pharmacological studies have revealed that N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine exhibits significant affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest its potential utility in treating CNS disorders such as depression, anxiety, and Parkinson's disease. In vitro and in vivo studies have demonstrated its ability to modulate receptor activity with high selectivity, minimizing off-target effects and enhancing therapeutic efficacy.

Recent preclinical trials have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. Additionally, toxicological assessments have shown a promising safety profile, with no significant adverse effects observed at therapeutic doses.

In conclusion, N-(cyclopropylmethyl)-4,5,6,7-tetrahydro-1-benzofuran-4-amine (CAS: 1156236-65-5) represents a promising candidate for further drug development. Its unique chemical structure, combined with its favorable pharmacological and pharmacokinetic properties, positions it as a potential lead compound for the treatment of CNS disorders. Future research should focus on optimizing its therapeutic efficacy and conducting clinical trials to validate its safety and effectiveness in humans.